Cas no 343781-57-7 (2,5-Dichloropyridin-4-ol)

• Product Name: 2,5-Dichloropyridin-4-ol
• CAS No: 343781-57-7
• MF: C₅H₃Cl₂NO
• MW: 163.989419221878
• MDL: MFCD01861982
• CID: 304166
• PubChem ID: 2735996
• Update Time: 2025-10-30

2,5-Dichloropyridin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2,5-Dichloropyridin-4-ol
• 2, 5-DICHLORO-4-HYDROXYPYRIDINE
• 2,5-dichloro-4(1H)-Pyridinone
• 4-pyridinol, 2,5-dichloro-
• 2,5-DICHLORO-4-HYDROXYPYRIDINE
• J-507322
• DTXSID80955928
• EN300-370637
• RJKYZTVQNJPAGX-UHFFFAOYSA-N
• 2,5-Dichloropyridin-4(1H)-one
• FT-0600179
• AKOS015851103
• SY036594
• SCHEMBL1425056
• AC-33434
• XIB66465
• PS-5418
• 2,5-dichloro-1H-pyridin-4-one
• CS-0149625
• AKOS015850271
• 847664-65-7
• MFCD01861982
• A914963
• AMY7979
• C5H3Cl2NO
• FT-0691452
• 343781-57-7
• 2,5-dichloro-4-pyridinol
• DB-008135
• DB-076111

• MDL： MFCD01861982
• Inchi： 1S/C5H3Cl2NO/c6-3-2-8-5(7)1-4(3)9/h1-2H,(H,8,9)
• InChI Key： RJKYZTVQNJPAGX-UHFFFAOYSA-N
• SMILES： ClC1=CNC(=CC1=O)Cl

Computed Properties

• Exact Mass: 162.95929
• Monoisotopic Mass: 162.959
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1A^2
• XLogP3: 1.8

Experimental Properties

• Density: 1.52
• Boiling Point: 242.9°C at 760 mmHg
• Flash Point: 100.7°C
• Refractive Index: 1.585
• PSA: 29.1
• LogP: 2.09400

Additional information on 2,5-Dichloropyridin-4-ol

Professional Introduction to 2,5-Dichloropyridin-4-ol (CAS No. 343781-57-7)

2,5-Dichloropyridin-4-ol, a compound with the chemical identifier CAS No. 343781-57-7, is a significant intermediate in the field of pharmaceutical and agrochemical research. This heterocyclic organic compound features a pyridine core substituted with two chlorine atoms at the 2- and 5-positions, and a hydroxyl group at the 4-position. Its unique structural configuration makes it a valuable building block for synthesizing various bioactive molecules.

The compound's significance lies in its versatility as a precursor in organic synthesis. The presence of both chloro and hydroxyl functional groups allows for diverse chemical modifications, enabling the development of complex molecular architectures. In recent years, researchers have leveraged these properties to explore novel pharmacophores for treating a range of therapeutic targets.

One of the most compelling applications of 2,5-Dichloropyridin-4-ol is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, scientists have been able to design molecules that selectively inhibit specific kinases, thereby reducing side effects and improving therapeutic efficacy.

Recent studies have highlighted the potential of derivatives of 2,5-Dichloropyridin-4-ol in developing antiviral agents. The pyridine scaffold is known to interact effectively with viral proteases and polymerases, making it an ideal platform for antiviral drug discovery. Researchers have reported promising results in preclinical trials using analogs of this compound to target RNA viruses, demonstrating its broad applicability in medicinal chemistry.

In addition to its pharmaceutical applications, 2,5-Dichloropyridin-4-ol has shown promise in agricultural research. Its structural features make it a suitable candidate for developing novel pesticides and herbicides. By modifying its chemical properties, scientists have been able to create compounds that exhibit potent activity against pests while maintaining environmental safety.

The synthesis of 2,5-Dichloropyridin-4-ol typically involves multi-step organic reactions, starting from readily available pyridine derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality starting materials for their investigations. These advancements have contributed to the growing interest in this compound within the scientific community.

From a regulatory perspective, 2,5-Dichloropyridin-4-ol is subject to standard chemical safety protocols due to its reactive functional groups. Proper handling procedures are essential to ensure safe laboratory practices and minimize any potential hazards. Despite its reactivity, the compound's utility in synthesizing valuable bioactive molecules outweighs its risks when handled with appropriate precautions.

The future prospects of 2,5-Dichloropyridin-4-ol are promising, with ongoing research exploring new applications and synthetic pathways. As our understanding of molecular interactions continues to evolve, this compound is likely to play an increasingly important role in drug discovery and development. Collaborative efforts between academia and industry are expected to drive innovation and lead to breakthroughs that benefit human health and agriculture.